N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide

• Molecular Formula: C24H22N2O2S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide
• InChI: InChI=1S/C24H22N2O2S/c1-15-8-13-20(14-16(15)2)28-17(3)23(27)25-19-11-9-18(10-12-19)24-26-21-6-4-5-7-22(21)29-24/h4-14,17H,1-3H3,(H,25,27)
• InChI Key: RDSMVXQRFYWIGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)C

Description

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives.

Preparation Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide typically involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) as mediators. The reaction is carried out under relatively mild conditions using dimethylformamide as a solvent. The yields obtained are generally high, ranging from 80% to 95% . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzothiazole moiety. Common reagents and conditions used in these reactions include organic solvents like dimethylformamide and catalysts such as N,N-dimethyl-4-aminopyridine (DMAP). Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits antibacterial activity against both Gram-positive and Gram-negative bacterial strains.

Medicine: It has shown promising activity against bacterial strains like Staphylococcus aureus, making it a potential candidate for the development of new antibacterial agents.

Industry: Benzothiazole derivatives, including this compound, are used in the manufacture of various industrial products.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide involves its interaction with bacterial cell membranes, leading to disruption of membrane integrity and eventual cell death. The compound targets specific proteins and enzymes within the bacterial cells, inhibiting their function and leading to bactericidal effects .

Comparison with Similar Compounds

N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)propanamide can be compared with other benzothiazole derivatives such as:

Riluzole: Used for the treatment of amyotrophic lateral sclerosis.

Ethoxzolamide: Indicated for the treatment of glaucoma and as a diuretic.

Pramipexole: Used to treat Parkinson’s disease. What sets this compound apart is its specific antibacterial activity and potential for development as a new antibacterial agent.